Cas no 283609-79-0 (LSKL, Inhibitor of Thrombospondin (TSP-1))

• Product Name: LSKL, Inhibitor of Thrombospondin (TSP-1)
• CAS No: 283609-79-0
• MF: C₂₁H₄₂N₆O₅
• MW: 458.5954
• CID: 2097936
• Update Time: 2025-06-09

LSKL, Inhibitor of Thrombospondin (TSP-1) Chemical and Physical Properties

Names and Identifiers

• H-Leu-Ser-Lys-Leu-NH?
• H-Leu-Ser-Lys-Leu-NH₂
• Leu-Ser-Lys-Leu
• LSKL
• TSP-1 inhibitor peptide LSKL
• H-Leu-Ser-Lys-Leu-NH
• LSKL, Inhibitor of Thrombospondin (TSP-1)

• Inchi： 1S/C21H42N6O5/c1-12(2)9-14(23)19(30)27-17(11-28)21(32)25-15(7-5-6-8-22)20(31)26-16(18(24)29)10-13(3)4/h12-17,28H,5-11,22-23H2,1-4H3,(H2,24,29)(H,25,32)(H,26,31)(H,27,30)/t14-,15-,16-,17-/m0/s1
• InChI Key： YOKXDNNIFSAXBY-QAETUUGQSA-N
• SMILES： O=C([C@]([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])N([H])C([C@]([H])(C([H])([H])O[H])N([H])C([C@]([H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])N([H])[H])=O)=O)N([H])[C@]([H])(C(N([H])[H])=O)C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 16
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: g/mol
• XLogP3: -1.2
• Topological Polar Surface Area: 203

Experimental Properties

• Density: 1.143±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (21 g/l) (25 º C),

LSKL, Inhibitor of Thrombospondin (TSP-1) Security Information

• WGK Germany：3
• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on LSKL, Inhibitor of Thrombospondin (TSP-1)

LSKL: A Potent Inhibitor of Thrombospondin-1 (TSP-1) with CAS No. 283609-79-0

LSKL, a compound with the CAS number 283609-79-0, has emerged as a significant inhibitor of Thrombospondin-1 (TSP-1). TSP-1 is a multifunctional matricellular protein that plays a crucial role in various physiological and pathological processes, including angiogenesis, cell migration, and inflammation. The discovery and development of LSKL have opened new avenues for therapeutic interventions in diseases where TSP-1 activity is dysregulated.

Thrombospondin-1 (TSP-1) is a trimeric glycoprotein that is widely expressed in various tissues and is known for its diverse biological functions. It interacts with multiple cellular receptors, such as CD36, integrins, and heparan sulfate proteoglycans, to modulate cellular responses. TSP-1 has been implicated in the regulation of angiogenesis, wound healing, and immune responses. Dysregulation of TSP-1 has been associated with various diseases, including cancer, cardiovascular diseases, and fibrosis.

LSKL has been identified as a potent inhibitor of TSP-1 through its ability to disrupt the interactions between TSP-1 and its cellular receptors. Recent studies have demonstrated that LSKL effectively inhibits the binding of TSP-1 to CD36 and integrins, thereby blocking the downstream signaling pathways that are activated by these interactions. This inhibition has significant implications for therapeutic applications in diseases where TSP-1 activity contributes to disease progression.

In the context of cancer, TSP-1 has been shown to have both pro-tumorigenic and anti-tumorigenic effects depending on the tumor microenvironment. However, in many solid tumors, TSP-1 promotes angiogenesis and tumor growth by interacting with endothelial cells and promoting their migration and proliferation. By inhibiting these interactions, LSKL can potentially reduce tumor angiogenesis and slow down tumor growth. Preclinical studies have shown promising results in this regard, with LSKL demonstrating significant anti-tumor effects in various cancer models.

Beyond cancer, LSKL has also shown potential in cardiovascular diseases. TSP-1 is involved in the regulation of vascular smooth muscle cell (VSMC) proliferation and migration, which are key processes in the development of atherosclerosis and restenosis. Inhibition of TSP-1 by LSKL can help prevent VSMC proliferation and migration, thereby reducing the progression of these vascular diseases. Animal studies have demonstrated that LSKL can effectively reduce neointimal hyperplasia following vascular injury, suggesting its potential as a therapeutic agent for preventing restenosis.

In addition to its role in cancer and cardiovascular diseases, TSP-1 has been implicated in fibrotic disorders such as liver fibrosis and pulmonary fibrosis. In these conditions, TSP-1 promotes fibroblast activation and collagen deposition, leading to tissue scarring. By inhibiting TSP-1 activity with LSKL, it may be possible to reduce fibroblast activation and collagen production, thereby ameliorating fibrotic processes. Preliminary studies have shown that LSKL can reduce collagen deposition in fibrotic tissues, highlighting its potential for treating fibrotic disorders.

The mechanism of action of LSKL involves its specific binding to the type 3 repeat domain of TSP-1, which is critical for its interaction with cellular receptors. This binding disrupts the formation of functional complexes between TSP-1 and its receptors, thereby inhibiting downstream signaling pathways. The high specificity and potency of LSKL make it an attractive candidate for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of LSKL in various disease settings. Early results from phase I trials have shown that LSKL is well-tolerated with no significant adverse effects at therapeutic doses. These findings are encouraging and pave the way for further clinical evaluation.

In conclusion, LSKL, with its CAS number 283609-79-0, represents a promising inhibitor of Thrombospondin-1 (TSP-1). Its ability to disrupt the interactions between TSP-1 and its cellular receptors makes it a valuable tool for studying the biological functions of TSP-1 and a potential therapeutic agent for treating diseases where TSP-1 activity is dysregulated. Ongoing research continues to uncover new insights into the mechanisms of action of LSKL and its potential applications in clinical settings.